N~2~-(3-acetylphenyl)-N~2~-(methylsulfonyl)-N~1~-[3-(1-pyrrolidinyl)propyl]glycinamide

• IUPAC Name: 2-(3-acetyl-N-methylsulfonylanilino)-N-(3-pyrrolidin-1-ylpropyl)acetamide
• InChI: InChI=1S/C18H27N3O4S/c1-15(22)16-7-5-8-17(13-16)21(26(2,24)25)14-18(23)19-9-6-12-20-10-3-4-11-20/h5,7-8,13H,3-4,6,9-12,14H2,1-2H3,(H,19,23)
• InChI Key: SEKGNINQBBKYCT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N(CC(=O)NCCCN2CCCC2)S(=O)(=O)C
• Molecular Formula: C18H27N3O4S
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N2-(3-acetylphenyl)-N2-(methylsulfonyl)-N1-[3-(1-pyrrolidinyl)propyl]glycinamide" often involves multistep reactions that include the use of sulfonamide derivatives. For instance, sulfonamide derivatives that possess electron-attracting groups can undergo rearrangement reactions when treated with alkaline solutions, leading to various products depending on the reactants and conditions used (Dohmori, 1964).

Molecular Structure Analysis

Molecular structure analysis of such compounds typically involves spectroscopic methods. These methods can provide insights into the compound's structural features, such as the presence of specific functional groups and the overall molecular conformation. Advanced techniques like X-ray crystallography can offer precise structural details at the atomic level, although specific studies on the mentioned compound's structure were not found.

Chemical Reactions and Properties

Chemical reactions involving compounds with pyrrolidinyl and sulfonamide groups can lead to a variety of products, influenced by factors like the specific substituents and reaction conditions. These compounds can participate in reactions such as cycloadditions, Michael additions, and rearrangements, which are foundational for synthesizing more complex molecules with potential biological activities (Ghorab et al., 2008).

Physical Properties Analysis

The physical properties of such compounds, including melting points, boiling points, and solubility, are crucial for understanding their behavior in various environments. These properties are determined by the molecular structure, specifically the interactions between different functional groups and the overall molecular geometry. Ionic liquids and solvents containing pyrrolidinium groups, for example, show unique physical properties like low viscosity and high thermal stability, which are of interest for applications in electrolytes (Forsyth et al., 2006).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the compound's functional groups and molecular structure. Studies on related compounds show a range of reactivities towards different types of chemical reactions, including those involving electrophiles and nucleophiles. The presence of sulfonamide and pyrrolidinyl groups can significantly impact the compound's chemical behavior, including its potential as a ligand in catalytic reactions or as a precursor in organic synthesis (Yao & Lu, 2011).